Cas no 5938-16-9 (4-(4-Methoxyphenyl)pyridine)

• Product Name: 4-(4-Methoxyphenyl)pyridine
• CAS No: 5938-16-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD00092331
• CID: 46274
• PubChem ID: 603813
• Update Time: 2025-11-06

4-(4-Methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)pyridine
• 4-(4-Methoxy-phenyl)-pyridine
• FC0303
• Pyridine,4-(p-methoxyphenyl)- (7CI,8CI)
• 4-(p-Methoxyphenyl)pyridine
• BDXPUDLCSHDVGK-UHFFFAOYSA-N
• 4-(p-Anisyl)pyridine
• 4-(4-Methoxyphenyl)pyridine #
• Pyridine, 4-[4-methoxyphenyl]-
• VP14644
• AB0059466
• ST2417979
• BB 0222931
• Z4920
• A832291
• 938M169
• DTXSID30345335
• FT-0635914
• AKOS004117452
• CS-0094371
• SCHEMBL4094356
• 5938-16-9
• SB37846
• FS-3581
• 4-(4-Methoxyphenyl)-pyridine
• AMY11658
• JK9
• DS-2097
• MFCD00092331
• DB-053377
• 4-(4-Methoxyphenyl)pyridine

• MDL： MFCD00092331
• Inchi： 1S/C12H11NO/c1-14-12-4-2-10(3-5-12)11-6-8-13-9-7-11/h2-9H,1H3
• InChI Key： BDXPUDLCSHDVGK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.077
• Boiling Point: 308.1 °C at 760 mmHg
• Flash Point: 308.1 °C at 760 mmHg
• Refractive Index: 1.56
• PSA: 22.12000
• LogP: 2.75720

4-(4-Methoxyphenyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-(4-Methoxyphenyl)pyridine

Introduction to 4-(4-Methoxyphenyl)pyridine (CAS No. 5938-16-9)

4-(4-Methoxyphenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 5938-16-9, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural incorporation of a methoxy group at the para position of the phenyl ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(4-Methoxyphenyl)pyridine consists of a pyridine core linked to a 4-methoxybenzene moiety. This arrangement imparts unique electronic and steric properties, which are exploited in various chemical modifications and biological assays. The presence of the methoxy group not only influences the compound's solubility and metabolic stability but also modulates its interactions with biological targets, such as enzymes and receptors.

In recent years, 4-(4-Methoxyphenyl)pyridine has been extensively studied for its potential role in the development of novel therapeutic agents. Its structural motif is frequently employed in the design of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The methoxyphenyl group serves as a key pharmacophore, facilitating binding to specific amino acid residues in target proteins while maintaining sufficient flexibility for optimal interaction.

One of the most compelling aspects of 4-(4-Methoxyphenyl)pyridine is its versatility in synthetic chemistry. Researchers have leveraged this compound as a building block for more complex molecules through various functionalization strategies. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce additional substituents at different positions of the pyridine and phenyl rings. These modifications have led to the discovery of new analogs with enhanced potency and selectivity.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(4-Methoxyphenyl)pyridine derivatives. Molecular docking studies combined with quantum mechanical calculations have provided insights into the binding modes of these compounds with their biological targets. Such computational approaches not only predict the efficacy of drug candidates but also aid in optimizing their structures to improve pharmacokinetic properties.

The pharmacological evaluation of 4-(4-Methoxyphenyl)pyridine has revealed several interesting findings. Preclinical studies indicate that certain derivatives exhibit anti-inflammatory, antimicrobial, and antiviral activities. These effects are attributed to their ability to modulate signaling pathways involved in immune responses and infection control. Moreover, the compound's favorable pharmacokinetic profile, including good oral bioavailability and moderate metabolic clearance, makes it an attractive candidate for further clinical development.

In conclusion, 4-(4-Methoxyphenyl)pyridine (CAS No. 5938-16-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and biological activities position it as a key intermediate in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow further.